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Compound of Interest

Compound Name: Potassium sulfamate

Cat. No.: B081758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium sulfamate, a compound of

interest in various scientific and industrial applications. This document outlines its fundamental

chemical and physical properties, details its synthesis and characterization, and explores its

current and potential applications, particularly those relevant to the fields of research and drug

development.

Core Chemical and Physical Properties
Potassium sulfamate (KSO₃NH₂) is the potassium salt of sulfamic acid. It is an inorganic

compound that presents as a white, crystalline solid under standard conditions.[1][2][3] It is

known for its high solubility in water and its hygroscopic nature, meaning it readily absorbs

moisture from the air.[1][3]

Property Value Reference

Molecular Formula H₂KNO₃S [1][4][5]

Molecular Weight 135.18 g/mol [2][3][4][6]

CAS Number 13823-50-2 [1][2][3][4][7]

Appearance White crystalline solid [1][2][3]

Solubility Soluble in water [1][2][3]
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Synthesis and Experimental Protocols
The synthesis of potassium sulfamate is typically achieved through the neutralization of

sulfamic acid with a potassium base, such as potassium hydroxide or potassium carbonate.

Experimental Protocol: Synthesis of Potassium
Sulfamate
Materials:

Sulfamic acid (H₃NO₃S)

Potassium hydroxide (KOH)

Deionized water

Ethanol

Magnetic stirrer and stir bar

pH meter or pH indicator strips

Crystallization dish

Vacuum filtration apparatus

Procedure:

Dissolution: Dissolve a known molar quantity of sulfamic acid in deionized water in a beaker

with continuous stirring.

Neutralization: Slowly add a stoichiometric amount of potassium hydroxide solution to the

sulfamic acid solution. Monitor the pH of the mixture. The reaction is complete when a

neutral pH (approximately 7.0) is achieved. The reaction is as follows: H₃NO₃S + KOH →

KSO₃NH₂ + H₂O

Concentration and Crystallization: Gently heat the resulting solution to evaporate some of

the water and concentrate the potassium sulfamate solution. Allow the concentrated
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solution to cool slowly to room temperature, followed by further cooling in an ice bath to

promote crystallization.

Isolation and Washing: Collect the precipitated crystals by vacuum filtration. Wash the

crystals with a small amount of cold ethanol to remove any remaining impurities.

Drying: Dry the purified potassium sulfamate crystals in a desiccator or a vacuum oven at a

low temperature.

Characterization Workflow
A typical workflow for the characterization of synthesized potassium sulfamate is illustrated

below. This process ensures the identity and purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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